5-chloro-1,3-dimethyl-N-(2-morpholino-2-oxo-1-phenylethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-chloro-1,3-dimethyl-N-(2-morpholin-4-yl-2-oxo-1-phenylethyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C18H21ClN4O3/c1-12-14(16(19)22(2)21-12)17(24)20-15(13-6-4-3-5-7-13)18(25)23-8-10-26-11-9-23/h3-7,15H,8-11H2,1-2H3,(H,20,24)
• InChI Key: QURMCYGSXZBHEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C(=O)NC(C2=CC=CC=C2)C(=O)N3CCOCC3)Cl)C
• Molecular Formula: C18H21ClN4O3
• Molecular Weight: 376.8 g/mol

Description

5-chloro-1,3-dimethyl-N-(2-morpholino-2-oxo-1-phenylethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C18H21ClN4O3 and its molecular weight is 376.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Pyrazole derivatives have been synthesized and evaluated for their biological activities. For instance, a study by Ahmed (2017) described the synthesis of new enaminone derivatives and evaluated their anti-inflammatory and antimicrobial activities. Some derivatives showed high anti-inflammatory activity, suggesting potential therapeutic applications (Ahmed, 2017).

Reaction Mechanisms and Derivative Synthesis

Research into the reaction mechanisms of pyrazole derivatives has led to the synthesis of compounds with specific functionalities. Khutova et al. (2013) investigated the reaction of a pyrazolo[3,4-d][1,2,3]triazin-4-ol derivative with thionyl chloride, producing compounds with potential for further chemical manipulation (Khutova et al., 2013).

Antituberculosis Activity

A study on substituted 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides derivatives revealed moderate to good antituberculosis activity against Mycobacterium tuberculosis, highlighting the potential of pyrazole derivatives in developing new antituberculosis agents (Jadhav et al., 2016).

Antidepressant and Anticonvulsant Activities

Novel pyrazole derivatives have been synthesized and evaluated for their antidepressant and anticonvulsant activities. Some compounds showed significant activity, suggesting the potential for developing new therapeutic agents for depression and seizure disorders (Abdel‐Aziz et al., 2009).

Luminescence Properties

Research into the luminescence properties of Eu(III) and Tb(III) complexes with pyrazole derivatives has indicated that these compounds can exhibit strong fluorescence. This property is enhanced with the addition of secondary ligands such as 1,10-phenanthroline, suggesting potential applications in materials science and luminescence studies (Hu et al., 2010).